4-(4-Hydroxyphenoxy)butanenitrile

• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 4-(4-hydroxyphenoxy)butanenitrile
• InChI: InChI=1S/C10H11NO2/c11-7-1-2-8-13-10-5-3-9(12)4-6-10/h3-6,12H,1-2,8H2
• InChI Key: RWIWCDAFQFPTDB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1O)OCCCC#N

Description

4-(4-Hydroxyphenoxy)butanenitrile is a useful research compound. Its molecular formula is C10H11NO2 and its molecular weight is 177.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1.7 g of NaOH in 80 ml of H2O:dioxane 1:1, 2.2 g (20 mmol) of hydroquinone are added. The solution is stirred for 15 min. Then, 3.5 g (24 mmol) of 3-bromopropanitrile is dropwise added. After complete addition, the mixture is heated up to reflux and stirred for 24 hours. 45 mL of a 1N HCl solution is added to the above mixture. The solution is extracted with ethylacetate and concentrated under reduced pressure to give 2.8 g of 4-(4-hydroxyphenoxy)butanenitrile which is used without further purification.